Cas no 594839-89-1 (2-(2,6-dichloro-phenyl)-benzooxazole-6-carboxylic acid)

• Product Name: 2-(2,6-dichloro-phenyl)-benzooxazole-6-carboxylic acid
• CAS No: 594839-89-1
• MF: C₁₄H₇Cl₂NO₃
• MW: 308.116281747818
• CID: 2120924
• PubChem ID: 5327160
• Update Time: 2025-04-21

2-(2,6-dichloro-phenyl)-benzooxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-phenyl)-benzooxazole-6-carboxylic acid
• 2-(2,6-DICHLOROPHENYL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID
• NS00071391
• PD005793
• DB-329120
• CHEMBL1229789
• AKOS019931987
• SCHEMBL460247
• Q27095811
• 2f8i
• XVNRKPCHMYOPPL-UHFFFAOYSA-N
• 594839-89-1
• DB06907

• Inchi： 1S/C14H7Cl2NO3/c15-8-2-1-3-9(16)12(8)13-17-10-5-4-7(14(18)19)6-11(10)20-13/h1-6H,(H,18,19)
• InChI Key： XVNRKPCHMYOPPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NC2C=CC(C(=O)O)=CC=2O1)Cl

Computed Properties

• Exact Mass: 306.9802985Da
• Monoisotopic Mass: 306.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.3Ų